Cas no 775304-24-0 (3-(5-BENZYL-1,2,4-OXADIAZOL-3-YL)BENZOIC ACID)

• Product Name: 3-(5-BENZYL-1,2,4-OXADIAZOL-3-YL)BENZOIC ACID
• CAS No: 775304-24-0
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 1786505
• PubChem ID: 11818328
• Update Time: 2025-04-21

3-(5-BENZYL-1,2,4-OXADIAZOL-3-YL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(5-BENZYL-1,2,4-OXADIAZOL-3-YL)BENZOIC ACID
• SCHEMBL60707
• AKOS010594586
• 775304-24-0

• Inchi： 1S/C16H12N2O3/c19-16(20)13-8-4-7-12(10-13)15-17-14(21-18-15)9-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,19,20)
• InChI Key： LQUCAOSQNCELGO-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC=CC=2)=NC(C2C=CC=C(C(=O)O)C=2)=N1

Computed Properties

• Exact Mass: 280.08486
• Monoisotopic Mass: 280.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.22